(2,2,3,3-Tetrafluoropropoxy)acetic acid
Overview
Description
(2,2,3,3-Tetrafluoropropoxy)acetic acid is a useful research compound. Its molecular formula is C5H6F4O3 and its molecular weight is 190.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification
(2,2,3,3-Tetrafluoropropoxy)acetic acid plays a significant role in chemical synthesis. For instance, in the study by Ahunovych et al. (2023), CF3-cyclopropanes with various substituents were prepared on a multigram scale by deoxyfluorination of cyclopropane carboxylic acids or their salts with sulfur tetrafluoride. This process included the use of α-pyridine acetic acids and their potassium salts, demonstrating the utility of this compound in creating building blocks for medicinal chemistry (Ahunovych et al., 2023).
Materials Science and Engineering
In the field of materials science, this compound contributes to advancements in polymer science. Bamford and Mullik (1976) demonstrated the polymerization of tetrafluoroethylene in acetic acid, photoinitiated by metal carbonyls. This process, conducted at ambient temperatures and pressures, highlighted the potential of this compound in facilitating new methods of polymerization and material fabrication (Bamford & Mullik, 1976).
Environmental and Agricultural Applications
The compound has also been explored for environmental applications. Khan and Akhtar (2011) studied the adsorption behavior of 2,4,5-Trichlorophenoxy acetic acid on poly-o-toluidine Zr(IV)phosphate, a nano-composite used in pesticide-sensitive membrane electrodes. Their research on the adsorption of 2,4,5-T from aqueous solutions and the fabrication of pesticide-sensitive membrane electrodes suggests potential applications of this compound in environmental monitoring and agricultural practices (Khan & Akhtar, 2011).
Electrochemistry and Industrial Chemistry
In industrial chemistry, the compound's role in electrochemistry is noteworthy. Wang et al. (2014) researched the oxidation of 2,2,3,3-tetrafluoro-1-propanol to produce 2,2,3,3-tetrafluopropionic acid, demonstrating its application in the high-selectivity production of sodium 2,2,3,3-tetrafluoropropionate, an important chemical in various industrial processes (Wang et al., 2014).
Safety and Hazards
“(2,2,3,3-Tetrafluoropropoxy)acetic acid” is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The safety information pictograms indicate that it may cause eye irritation (GHS07) . The precautionary statements recommend rinsing cautiously with water for several minutes in case of contact with eyes .
Properties
IUPAC Name |
2-(2,2,3,3-tetrafluoropropoxy)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F4O3/c6-4(7)5(8,9)2-12-1-3(10)11/h4H,1-2H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGOWEDZMVMBETP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)OCC(C(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80385160 |
Source
|
| Record name | (2,2,3,3-tetrafluoropropoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80385160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
870-51-9 |
Source
|
| Record name | (2,2,3,3-tetrafluoropropoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80385160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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